Cas no 2138311-32-5 (3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol)

• Product Name: 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol
• CAS No: 2138311-32-5
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• MDL: MFCD31427804
• CID: 5279876
• PubChem ID: 165448628
• Update Time: 2025-08-04

3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinol, 3-[1-(aminomethyl)cyclopentyl]-1-(phenylmethyl)-
• 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol

• MDL： MFCD31427804
• Inchi： 1S/C17H26N2O/c18-13-16(8-4-5-9-16)17(20)10-11-19(14-17)12-15-6-2-1-3-7-15/h1-3,6-7,20H,4-5,8-14,18H2
• InChI Key： LMYJIFDDMLDMKQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CCC(C2(CN)CCCC2)(O)C1

Additional information on 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol

Introduction to 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol (CAS No. 2138311-32-5)

3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol, identified by the CAS number 2138311-32-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopentyl and pyrrolidinyl backbone, further functionalized with an aminomethyl and benzyl substituent. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the context of modulating biological pathways relevant to neurological and inflammatory disorders.

The aminomethyl group at the cyclopentyl ring introduces a reactive site for further chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties. This feature is particularly valuable in medicinal chemistry, where site-specific functionalization can enhance binding affinity, selectivity, and metabolic stability. The benzyl group at the pyrrolidinyl ring contributes to the overall lipophilicity of the molecule, which can influence its absorption, distribution, metabolism, and excretion (ADME) profile. These structural elements collectively contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol and biological targets. Studies have demonstrated that the compound can interact with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic areas. For instance, preliminary computational studies indicate that this molecule may exhibit inhibitory activity against enzymes involved in inflammation and pain signaling. This aligns with current trends in drug development, where multi-target inhibition is increasingly recognized as a strategy to achieve synergistic therapeutic effects.

In addition to its potential pharmacological activity, the synthesis of 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol has been optimized using modern synthetic methodologies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has enabled high-yield production with excellent regioselectivity. These advances in synthetic chemistry are crucial for facilitating preclinical and clinical investigations, ensuring that researchers have access to sufficient quantities of the compound for rigorous testing. The scalability of its synthesis also supports its commercial viability if it proves to be clinically effective.

The compound's structural complexity necessitates thorough characterization using spectroscopic and analytical techniques. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its molecular structure and purity. These analytical methods are essential for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications. Furthermore, stability studies under various conditions (e.g., temperature, humidity) are critical for assessing its shelf life and formulation compatibility.

Current research in medicinal chemistry emphasizes the importance of understanding structure-activity relationships (SAR) to optimize drug candidates. The aminomethyl and benzyl substituents in 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol provide multiple points for structural diversification, allowing chemists to explore a wide range of derivatives. By systematically modifying these groups, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of the compound. This approach has been successful in other areas of drug development, where iterative optimization led to the discovery of highly effective therapeutic agents.

The potential applications of 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in biotechnology and material science applications. For example, derivatives of this compound could serve as ligands in biosensors or as building blocks for designing novel materials with specific biological functionalities. Such interdisciplinary applications highlight the versatility of this molecule and its potential impact across multiple scientific domains.

As interest in targeted therapies grows, compounds like 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol are being evaluated for their ability to modulate specific biological pathways implicated in diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Preclinical studies have begun to explore its interactions with key signaling pathways, providing insights into its mechanistic potential. These studies are crucial for determining whether the compound can translate into effective treatments for patients suffering from these challenging conditions.

The regulatory landscape for new drug candidates continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical testing protocols. The development pipeline for 3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol must navigate these requirements carefully to ensure compliance with international standards. Collaborations between academic institutions, biotechnology companies, and pharmaceutical firms will be essential in advancing this compound through preclinical trials and towards potential clinical deployment.

In conclusion,3-1-(aminomethyl)cyclopentyl-1-benzylpyrrolidin-3-ol (CAS No. 2138311-32-5) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to elucidate its mechanism of action, optimize its synthetic route, and assess its safety profile for therapeutic use. As advancements continue in drug discovery technologies, this compound holds significant promise as a lead molecule or scaffold for developing innovative treatments across various medical conditions.